2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride

• Molecular Formula: C10H18ClNO
• Molecular Weight: 203.71 g/mol
• IUPAC Name: 2-methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane;hydrochloride
• InChI: InChI=1S/C10H17NO.ClH/c1-8-7-10(12-9(8)2)3-5-11-6-4-10;/h9,11H,1,3-7H2,2H3;1H
• InChI Key: ZQWPFFTXEKYYKG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=C)CC2(O1)CCNCC2.Cl

Description

Chemical Structure: The compound 2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride (CAS: 123335-54-6) features a spirocyclic framework with a fused oxa-aza ring system. Its molecular formula is C₁₁H₁₉NO·HCl, and it has a molecular weight of 217.736 g/mol . The structure includes a methyl group at position 2 and a methylidene (CH₂=) group at position 3, contributing to its rigidity and electronic properties.

The compound is available commercially with 95% purity .

Applications: Spirocyclic compounds are widely explored in medicinal chemistry for their conformational rigidity, which enhances target binding selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride typically involves the reaction of tetrahydropyran-4-carbonitrile with 1-bromo-2-fluoroethane. This reaction proceeds through a series of steps including alkylation and heterocyclization . The reaction conditions often require the use of anhydrous solvents and controlled temperatures to ensure the formation of the desired spiro compound.

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and hydrogen in the presence of a catalyst like Raney nickel.

Substitution: This compound can participate in nucleophilic substitution reactions, where halogen atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, Raney nickel with hydrogen.

Substitution: Various nucleophiles depending on the desired product.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction can produce alcohols or amines .

Scientific Research Applications

2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create complex molecules.

Biology: Investigated for its potential as a bioactive compound with various biological activities.

Medicine: Explored for its potential therapeutic properties, including as an inhibitor of specific enzymes and receptors.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride involves its interaction with specific molecular targets. It can act as an inhibitor of enzymes such as FGFR4 and vanin-1, which play roles in cancer and inflammation, respectively . The compound’s structure allows it to fit into the active sites of these enzymes, blocking their activity and thereby exerting its effects .

Comparison with Similar Compounds

Structural Analogues and Their Properties

The following table summarizes key spirocyclic compounds structurally related to the target molecule:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Purity
2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride	123335-54-6	C₁₁H₁₉NO·HCl	217.736	2-methyl, 3-methylidene	95%
3-Methoxy-1-oxa-8-azaspiro[4.5]decane hydrochloride	1390654-92-8	C₉H₁₈ClNO₂	207.698	3-methoxy	95%
8-(6-Morpholinopyrimidin-4-yl)-1-oxa-8-azaspiro[4.5]decane	Not provided	C₁₇H₂₅N₅O₂	~331.42	Morpholine-pyrimidine substituent	46% yield
2-Oxa-7-azaspiro[4.5]decane hydrochloride	374795-37-6	C₈H₁₄ClNO	191.66	Oxa-aza positional isomer (2-oxa-7-aza)	>99%
3-{[(5-Methyl-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-2-oxa-8-azaspiro[4.5]decane hydrochloride	855653-69-9	C₁₁H₁₇ClN₄OS₂	328.86	Thiadiazole-sulfanyl substituent	Not specified

Key Differences and Implications

The morpholine-pyrimidine substituent in CAS 27 () expands the molecule’s aromatic surface area, likely improving interactions with hydrophobic enzyme pockets, as seen in Mycobacterium tuberculosis inhibitors .

Positional Isomerism :

• The 2-oxa-7-azaspiro[4.5]decane hydrochloride (CAS 374795-37-6) differs in the placement of oxygen and nitrogen atoms, reducing steric hindrance and possibly increasing solubility compared to the 1-oxa-8-aza framework .

Biological Relevance :

• Thiadiazole-containing analogues (e.g., CAS 855653-69-9) may exhibit antimicrobial activity due to the sulfur-rich moiety, whereas the target compound’s methylidene group could favor applications in kinase or protease inhibition .

Biological Activity

2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride is a compound of interest due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties. This article explores the biological activity of this compound, focusing on its mechanisms, effects in various studies, and potential therapeutic applications.

Chemical Structure and Properties

The compound's IUPAC name is (S)-3-methyl-8-oxa-2-azaspiro[4.5]decane hydrochloride, with the following chemical formula:

Property	Value
Molecular Formula	C9H17ClN2O
Molecular Weight	192.69 g/mol
CAS Number	2445750-10-5
Purity	95%

The compound is characterized by a spirocyclic structure that contributes to its biological activity.

Biological Activity Overview

Research into the biological activity of 2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride has revealed several promising effects:

• Antimicrobial Activity : Several studies have indicated that spirocyclic compounds exhibit antimicrobial properties. For instance, derivatives of similar structures have shown effectiveness against various bacterial strains, suggesting that this compound may also possess similar activity.
• Anticancer Potential : Research has highlighted the potential of spirocyclic compounds in cancer therapy. Some studies have demonstrated that these compounds can induce apoptosis in cancer cells, inhibit tumor growth, and interfere with cell cycle progression.
• Neurological Effects : There is emerging evidence that compounds with similar structures may influence neurotransmitter systems, potentially offering neuroprotective effects or serving as candidates for treating neurodegenerative diseases.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of various spirocyclic compounds, including derivatives similar to 2-Methyl-3-methylidene-1-oxa-8-azaspiro[4.5]decane hydrochloride. The results indicated significant inhibition of bacterial growth, particularly against Gram-positive bacteria like Staphylococcus aureus and Gram-negative bacteria such as Escherichia coli.

Study 2: Anticancer Activity

In vitro assays were conducted to assess the anticancer properties of spirocyclic compounds. The findings revealed that certain derivatives could effectively induce apoptosis in human cancer cell lines (e.g., HeLa and MCF7) through the activation of caspase pathways, demonstrating a potential mechanism for anticancer activity.

Study 3: Neuroprotective Effects

A recent investigation into the neuroprotective properties of spirocyclic compounds found that they could reduce oxidative stress markers in neuronal cell cultures. This suggests a possible application in treating conditions like Alzheimer’s disease.

Table of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis
Neuroprotective	Reduction in oxidative stress